Cas no 51987-57-6 (8-isothiocyanatopyrene-1,3,6-trisulfonic acid trisodium salt)

• Product Name: 8-isothiocyanatopyrene-1,3,6-trisulfonic acid trisodium salt
• CAS No: 51987-57-6
• MF: C₁₇H₆NNa₃O₉S₄
• MW: 565.4601521492
• CID: 936200
• PubChem ID: 16217517
• Update Time: 2025-06-08

8-isothiocyanatopyrene-1,3,6-trisulfonic acid trisodium salt Chemical and Physical Properties

Names and Identifiers

• 8-isothiocyanatopyrene-1,3,6-trisulfonic acid trisodium salt
• trisodium,8-isothiocyanatopyrene-1,3,6-trisulfonate
• 8-Isothiocyanatopyrene-1,3,6-trisulfonicacidtrisodiumsalt
• 51987-57-6
• Trisodium 8-isothiocyanatopyrene-1,3,6-trisulfonate
• 8-Isothiocyanato-1,3,6-pyrenetrisulfonic Acid Trisodium Salt
• sodium 8-isothiocyanatopyrene-1,3,6-trisulfonate
• 1034442-47-1
• DTXSID20584433
• trisodium;8-isothiocyanatopyrene-1,3,6-trisulfonate
• DB-264196

• Inchi： 1S/C17H9NO9S4.3Na/c19-29(20,21)13-5-12(18-7-28)8-1-2-10-14(30(22,23)24)6-15(31(25,26)27)11-4-3-9(13)16(8)17(10)11;;;/h1-6H,(H,19,20,21)(H,22,23,24)(H,25,26,27);;;/q;3*+1/p-3
• InChI Key： CRDTZOSAGFUIQI-UHFFFAOYSA-K
• SMILES： S(C1C=C(C2=CC=C3C(=CC(=C4C=CC=1C2=C43)S(=O)(=O)[O-])N=C=S)S(=O)(=O)[O-])(=O)(=O)[O-].[Na+].[Na+].[Na+]

Computed Properties

• Exact Mass: 564.86200
• Monoisotopic Mass: 564.86184831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 34
• Rotatable Bond Count: 1
• Complexity: 1060
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 241Ų

Experimental Properties

• Solubility: DMSO: soluble
• PSA: 241.19000
• LogP: 5.27300

8-isothiocyanatopyrene-1,3,6-trisulfonic acid trisodium salt Security Information

• WGK Germany：3
• FLUKA BRAND F CODES：8-10-21

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Pyrenes Pyrenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Pyrenes

Additional information on 8-isothiocyanatopyrene-1,3,6-trisulfonic acid trisodium salt

Introduction to 8-isothiocyanatopyrene-1,3,6-trisulfonic acid trisodium salt (CAS No. 51987-57-6)

8-isothiocyanatopyrene-1,3,6-trisulfonic acid trisodium salt, with the chemical identifier CAS No. 51987-57-6, is a specialized compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of pyrene derivatives, which are known for their unique photophysical properties and biological activities. The presence of both isothiocyanate and sulfonic acid functional groups makes it a versatile reagent in synthetic chemistry and drug development.

The structure of 8-isothiocyanatopyrene-1,3,6-trisulfonic acid trisodium salt consists of a pyrene core substituted with three sulfonic acid groups at the 1, 3, and 6 positions, each terminated with an isothiocyanate group. This arrangement imparts high reactivity and solubility in polar solvents, making it an ideal candidate for various biochemical applications. The compound’s ability to participate in nucleophilic substitution reactions has been leveraged in the synthesis of bioconjugates and probes for cellular imaging.

In recent years, advancements in the field of photodynamic therapy (PDT) have highlighted the potential of pyrene derivatives as photosensitizers. The isothiocyanate moiety in 8-isothiocyanatopyrene-1,3,6-trisulfonic acid trisodium salt allows for covalent bonding with biomolecules such as peptides and proteins, enabling the development of targeted therapeutic agents. This property has been exploited in the design of novel anticancer drugs that exhibit high specificity and low toxicity.

Moreover, the sulfonic acid groups contribute to the compound’s water solubility, which is a critical factor for pharmaceutical formulations. Water-soluble photosensitizers are preferred in clinical settings due to their improved bioavailability and reduced side effects. Research has demonstrated that 8-isothiocyanatopyrene-1,3,6-trisulfonic acid trisodium salt can be incorporated into micellar systems or nanoparticles to enhance its delivery efficiency and targetability.

Recent studies have also explored the antimicrobial properties of pyrene derivatives. The unique electronic structure of the pyrene core allows it to interact with bacterial cell membranes, disrupting their integrity and leading to cell death. This mechanism has been investigated as a potential strategy for combating antibiotic-resistant bacteria. The isothiocyanate group further enhances this activity by facilitating covalent binding to bacterial proteins, thereby inhibiting essential cellular processes.

The compound’s utility extends beyond therapeutics; it has also been employed in analytical chemistry as a fluorescent probe for detecting metal ions and other analytes. The high quantum yield of pyrene derivatives makes them excellent candidates for such applications. Researchers have utilized 8-isothiocyanatopyrene-1,3,6-trisulfonic acid trisodium salt to develop sensitive sensors for environmental monitoring and biomedical diagnostics.

In conclusion, 8-isothiocyanatopyrene-1,3,6-trisulfonic acid trisodium salt (CAS No. 51987-57-6) is a multifunctional compound with broad applications in pharmaceuticals, bioconjugation chemistry, photodynamic therapy, and analytical sciences. Its unique structural features—combining an isothiocyanate group with sulfonic acid terminations—make it a valuable tool for researchers seeking innovative solutions in drug development and diagnostics. As scientific understanding continues to evolve, the potential uses of this compound are likely to expand further.